(4-chloro-1-(4-fluorophenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridin-5-yl)(4-phenylpiperazin-1-yl)methanone

• IUPAC Name: [4-chloro-1-(4-fluorophenyl)-3-methylpyrazolo[3,4-b]pyridin-5-yl]-(4-phenylpiperazin-1-yl)methanone
• InChI: InChI=1S/C24H21ClFN5O/c1-16-21-22(25)20(15-27-23(21)31(28-16)19-9-7-17(26)8-10-19)24(32)30-13-11-29(12-14-30)18-5-3-2-4-6-18/h2-10,15H,11-14H2,1H3
• InChI Key: SCEZEFMQKXFGBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=NC=C(C(=C12)Cl)C(=O)N3CCN(CC3)C4=CC=CC=C4)C5=CC=C(C=C5)F
• Molecular Formula: C24H21ClFN5O
• Molecular Weight: 449.9 g/mol

Description

(4-chloro-1-(4-fluorophenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridin-5-yl)(4-phenylpiperazin-1-yl)methanone is a useful research compound. Its molecular formula is C24H21ClFN5O and its molecular weight is 449.91. The purity is usually 95%.
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Scientific Research Applications

Antifungal and Antibacterial Properties

• A study revealed that derivatives of the mentioned compound exhibit promising effects on antifungal activity. This highlights the compound's potential in addressing fungal infections and contributing to the development of new antifungal agents (Hong-Shui Lv et al., 2013).

Anti-inflammatory and Antibacterial Agents

• Research on novel pyrazoline derivatives, including compounds similar to the mentioned chemical structure, has shown significant anti-inflammatory and antibacterial properties. These compounds were synthesized using both conventional and microwave irradiation methods, demonstrating potential as templates for anti-inflammatory drugs (P. Ravula et al., 2016).

Anticancer and Antitubercular Activity

• Pyrazole derivatives, through a synthetic pathway involving various phenylhydrazine and acetophenone interactions, have been evaluated for their antitubercular and anticancer activities. This study indicates the compound's versatility and potential therapeutic benefits against tuberculosis and cancer (S. Neha et al., 2013).

Formulation Development for Poorly Soluble Compounds

• Investigations into developing suitable formulations for poorly water-soluble compounds, akin to the chemical structure , have shown that solubilized, precipitation-resistant formulations can achieve higher plasma concentrations in various species. This research aids in the early clinical evaluation of such compounds, highlighting the importance of formulation science in drug development (Lori Burton et al., 2012).

Antimicrobial Activity

• Synthesis and evaluation of (3-phenyl-5-(1-phenyl-3-aryl-1H-pyrazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)(pyridin-4-yl)methanones have shown promising antimicrobial activity. This study underscores the potential of such compounds in developing new antimicrobial drugs (Satyender Kumar et al., 2012).